Cas no 28816-02-6 (Androsta-1,4,6-trien-3-one,17-hydroxy-17-methyl-, (17b)-)

Androsta-1,4,6-trien-3-one,17-hydroxy-17-methyl-, (17b)- structure
28816-02-6 structure
Product Name:Androsta-1,4,6-trien-3-one,17-hydroxy-17-methyl-, (17b)-
CAS No:28816-02-6
MF:C20H26O2
MW:298.419246196747
CID:270075
PubChem ID:18594071
Update Time:2025-04-19

Androsta-1,4,6-trien-3-one,17-hydroxy-17-methyl-, (17b)- Chemical and Physical Properties

Names and Identifiers

    • Androsta-1,4,6-trien-3-one,17-hydroxy-17-methyl-, (17b)-
    • (8R,9S,10R,13S,14S)-17-hydroxy-10,13,17-trimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-3-one
    • 17alpha-Methyl-17beta-hydroxyandrosta-1,4,6-trien-3-one
    • 17-Methyl-17-hydroxyandrosta-1,4,6-trien-3-one
    • Androsta-1,4,6-trien-3-one,17-hydroxy-17-methyl-,(17beta)
    • Androsta-1,4,6-trien-3-one, 17-hydroxy-17-methyl-, (17beta)-
    • 28816-02-6
    • 17a-Methyl-1,4,6-androstatriene-17-ol-3-one
    • (8R,9S,10R,13S,14S,17S)-17-hydroxy-10,13,17-trimethyl-9,11,12,14,15,16-hexahydro-8H-cyclopenta[a]phenanthren-3-one
    • SCHEMBL11793926
    • Inchi: 1S/C20H26O2/c1-18-9-6-14(21)12-13(18)4-5-15-16(18)7-10-19(2)17(15)8-11-20(19,3)22/h4-6,9,12,15-17,22H,7-8,10-11H2,1-3H3/t15-,16+,17+,18+,19+,20+/m1/s1
    • InChI Key: KHBNWZGCDWWANS-HLXURNFRSA-N
    • SMILES: O[C@@]1(C)CC[C@H]2[C@@H]3C=CC4=CC(C=C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 298.19300
  • Monoisotopic Mass: 298.19328
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 0
  • Complexity: 628
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37.3
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.14
  • Boiling Point: 453.1°Cat760mmHg
  • Flash Point: 193°C
  • Refractive Index: 1.589
  • PSA: 37.30000
  • LogP: 3.82130
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